Cas no 847609-89-6 (Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-)

• Product Name: Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-
• CAS No: 847609-89-6
• MF: C₉H₂₃NO₂Si
• MW: 205.369923830032
• CID: 4218939
• Update Time: 2025-06-07

Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-
• (S)-O-(2-((TERT-BUTYLDIMETHYLSILYL)OXY)PROPYL)HYDROXYLAMINE
• O-[(2S)-2-[(tert-butyldimethylsilyl)oxy]propyl]hydroxylamine
• O-[(2S)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]propyl]hydroxylamine (ACI)
• (S)-O-[2-(tert-Butyl-dimethyl-silanyloxy)-propyl]-hydroxylamine

• Inchi： 1S/C9H23NO2Si/c1-8(7-11-10)12-13(5,6)9(2,3)4/h8H,7,10H2,1-6H3/t8-/m0/s1
• InChI Key： MDNVANLCJLEKMY-QMMMGPOBSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H](C)CON

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-

Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]- (CAS No. 847609-89-6)

Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]- (CAS No. 847609-89-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of hydroxylamine and features a unique structural configuration that includes a tert-butyldimethylsilyl (TBS) protecting group. The presence of this protecting group makes it a valuable intermediate in the synthesis of complex molecules, particularly those with sensitive functional groups that require protection during multi-step reactions.

The tert-butyldimethylsilyl (TBS) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal. This characteristic makes Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]- an ideal candidate for use in the synthesis of bioactive compounds, including potential drug candidates. Recent advancements in synthetic methodologies have further enhanced the utility of this compound by enabling more efficient and selective transformations.

In the context of medicinal chemistry, Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]- has been explored for its potential applications in the development of novel therapeutics. One notable area of research involves its use as a building block in the synthesis of antiviral agents. Studies have shown that compounds derived from this hydroxylamine derivative exhibit promising antiviral activity against a range of viral pathogens, including those responsible for influenza and HIV. The ability to fine-tune the structure through strategic modifications has allowed researchers to optimize the pharmacological properties of these compounds, enhancing their efficacy and reducing potential side effects.

Another significant application of Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]- is in the field of cancer research. Researchers have investigated its potential as a precursor in the synthesis of anticancer drugs. The unique structural features of this compound enable the creation of molecules with enhanced bioavailability and targeted delivery properties. For example, recent studies have demonstrated that derivatives of this hydroxylamine can be designed to selectively target cancer cells while minimizing toxicity to healthy tissues. This selective targeting is crucial for improving the therapeutic index and reducing adverse effects associated with traditional chemotherapy.

The versatility of Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]- extends beyond its use as a synthetic intermediate. It has also been studied for its role in catalytic processes and as a ligand in coordination chemistry. In catalysis, this compound can serve as a chiral auxiliary or ligand, facilitating enantioselective transformations that are essential for the production of chiral pharmaceuticals and fine chemicals. The ability to control stereochemistry at specific sites within complex molecules is a critical aspect of modern drug discovery and development.

Recent advances in analytical techniques have further enhanced our understanding of the properties and behavior of Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided detailed insights into its molecular structure and reactivity. These techniques have been instrumental in elucidating the mechanisms underlying its chemical transformations and have guided the design of more efficient synthetic routes.

In conclusion, Hydroxylamine, O-[(2S)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]- (CAS No. 847609-89-6) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for the synthesis of bioactive molecules with diverse therapeutic potentials. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility and impact of this important compound.